Cas no 922591-97-7 (N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide
• CAS No: 922591-97-7
• MF: C₂₂H₁₆N₄O₂S₂
• MW: 432.518041610718
• CID: 849343
• PubChem ID: 41055815
• Update Time: 2025-07-14

N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-(6-methoxy-2-benzothiazolyl)-N-(2-pyridinylmethyl)-
• AKOS024675025
• N-(6-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]-1,3-benzothiazole-2-carboxamide
• N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-1,3-benzothiazole-2-carboxamide
• N-(6-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzo[d]thiazole-2-carboxamide
• F2738-1040
• 922591-97-7
• N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C22H16N4O2S2/c1-28-15-9-10-17-19(12-15)30-22(25-17)26(13-14-6-4-5-11-23-14)21(27)20-24-16-7-2-3-8-18(16)29-20/h2-12H,13H2,1H3
• InChI Key： ORCQCFJTCAAYOG-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N(C(C1=NC2C=CC=CC=2S1)=O)CC1C=CC=CN=1)OC

Computed Properties

• Exact Mass: 432.07146811g/mol
• Monoisotopic Mass: 432.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 125Ų

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide

Comprehensive Analysis of N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide (CAS No. 922591-97-7)

The compound N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide (CAS No. 922591-97-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a benzothiazole core and a pyridine moiety, this compound is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a modulator of protein-protein interactions, which are critical in diseases such as cancer and neurodegenerative disorders.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in high-throughput screening and computational drug design. The N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide structure offers a promising scaffold for the development of such agents. Its methoxy and carboxamide functional groups enhance its solubility and bioavailability, making it a viable candidate for further pharmacological studies.

One of the most frequently searched questions in the context of this compound is: "What are the potential therapeutic applications of benzothiazole derivatives?" Benzothiazole-based compounds, including CAS No. 922591-97-7, have shown activity against a range of biological targets. For instance, they have been investigated for their anti-inflammatory, antimicrobial, and anticancer properties. The presence of the pyridinyl group in this molecule further expands its potential utility, as pyridine-containing compounds are known to interact with enzymes and receptors involved in disease progression.

Another hot topic in the scientific community is the use of artificial intelligence (AI) in drug discovery. Researchers are leveraging AI to predict the binding affinity and pharmacokinetic properties of compounds like N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide. This approach accelerates the identification of lead compounds and reduces the time and cost associated with traditional drug development. The integration of AI with cheminformatics tools has enabled the exploration of this compound's interactions with targets such as kinases and G-protein-coupled receptors (GPCRs).

The synthesis of CAS No. 922591-97-7 involves multi-step organic reactions, including condensation and amidation processes. The 6-methoxy-1,3-benzothiazole moiety is a key intermediate, and its introduction into the final structure requires precise control of reaction conditions. Chemists are particularly interested in optimizing the yield and purity of this compound, as impurities can significantly affect its biological activity. Recent publications have highlighted innovative synthetic routes that improve the efficiency of producing this molecule on a larger scale.

From a regulatory perspective, the safety and toxicity profile of N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide are under investigation. Preclinical studies are essential to determine its ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthesis methods to minimize environmental impact. This aligns with the broader trend of sustainable drug development, which is a priority for pharmaceutical companies and regulatory agencies worldwide.

In conclusion, N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide (CAS No. 922591-97-7) represents a fascinating area of research with significant potential in drug discovery. Its unique structural attributes, combined with the growing capabilities of AI and computational tools, position it as a promising candidate for further development. As the scientific community continues to uncover its mechanisms of action and therapeutic benefits, this compound is likely to play a pivotal role in addressing unmet medical needs.